Cas no 2171968-78-6 (1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171968-78-6
• MF: C₁₇H₁₆ClNO₄S
• MW: 365.83124256134
• CID: 6524357
• PubChem ID: 165525894
• Update Time: 2025-05-21

1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1456385
• 1-[(benzyloxy)carbonyl]-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid
• 2171968-78-6

• Inchi： 1S/C17H16ClNO4S/c18-15-7-6-14(24-15)12-8-19(9-13(12)16(20)21)17(22)23-10-11-4-2-1-3-5-11/h1-7,12-13H,8-10H2,(H,20,21)
• InChI Key： TYDSZLVJBOROJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CN(C(=O)OCC3C=CC=CC=3)CC2C(=O)O)S1

Computed Properties

• Exact Mass: 365.0488569g/mol
• Monoisotopic Mass: 365.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.1Ų

Additional information on 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2171968-78-6)

1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2171968-78-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its pyrrolidine core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in a manner that promotes pharmacological activity.

The structural features of 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid make it a promising candidate for further investigation in the design of novel therapeutic agents. The presence of both benzyloxy and chlorothiophene moieties introduces unique electronic and steric properties that can be exploited to modulate the compound's binding affinity and selectivity towards biological targets. Specifically, the pyrrolidine ring is known to be a versatile pharmacophore, often found in bioactive molecules targeting enzymes and receptors involved in various disease pathways.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting enzymes such as kinases, which are frequently dysregulated in cancer and other diseases. The pyrrolidine scaffold has been extensively studied for its potential as a kinase inhibitor due to its ability to mimic the transition state of substrate binding. The incorporation of the benzyloxycarbonyl group into the molecule not only enhances its stability but also provides a site for further functionalization, allowing for the development of more tailored inhibitors.

The 5-chlorothiophen-2-yl moiety in 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid adds another layer of complexity to its pharmacological profile. Thiophene derivatives are well-documented for their biological activity, often exhibiting potent effects on neurological and cardiovascular systems. The chlorine substituent at the 5-position of the thiophene ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This combination of structural features makes 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid an intriguing candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with greater accuracy. These tools have been instrumental in guiding the design and optimization of molecules like 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid. By leveraging these technologies, scientists can identify key structural features that contribute to pharmacological activity and refine molecular structures to improve potency, selectivity, and pharmacokinetic properties.

The synthesis of 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-yl)pyrrolidine-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzyloxycarbonyl group typically involves an acylation reaction, while the attachment of the 5-chlorothiophen-2-yl moiety may require functional group transformations such as halogenation or coupling reactions. Advanced synthetic techniques, including transition metal-catalyzed reactions and protecting group strategies, are often employed to achieve these transformations efficiently.

In conclusion, 1-(benzyloxy)carbonyl-4-(5-chlorothiophen-2-y l)pyrrolidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential for further functionalization make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.